2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 2-[(4-propan-2-ylcyclohexyl)amino]butan-1-ol
• InChI: InChI=1S/C13H27NO/c1-4-12(9-15)14-13-7-5-11(6-8-13)10(2)3/h10-15H,4-9H2,1-3H3
• InChI Key: KYFUBCRSUVWLOU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC1CCC(CC1)C(C)C

Description

2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol is a secondary amine alcohol characterized by a cyclohexyl ring substituted with an isopropyl group at the 4-position. The compound features a butanol backbone with an amino group linked to the substituted cyclohexane. Its molecular formula is C₁₃H₂₇NO (inferred from structural analysis), with a molecular weight of 213.36 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol typically involves the following steps:

Formation of the Cyclohexyl Intermediate: The cyclohexyl ring is first synthesized and substituted with an isopropyl group.

Amination: The isopropyl-substituted cyclohexyl compound is then reacted with an amine to introduce the amino group.

Attachment of the Butanol Chain: Finally, the amino group is reacted with a butanol derivative to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure Control: Maintaining optimal temperature and pressure conditions to favor the desired reactions.

Purification: Employing techniques such as distillation, crystallization, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The amino group can participate in substitution reactions to form new compounds.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride for reduction reactions.

Substitution Reagents: Such as alkyl halides or acyl chlorides for substitution reactions.

Major Products

Oxidation Products: Ketones or aldehydes.

Reduction Products: Various reduced derivatives.

Substitution Products: New compounds with different functional groups.

Scientific Research Applications

2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-{[4-(2-Methylbutan-2-yl)cyclohexyl]amino}butan-1-ol

• Molecular Formula: C₁₅H₃₁NO
• Molecular Weight : 241.41 g/mol
• Structural Differences: The cyclohexyl substituent is 2-methylbutan-2-yl (tert-pentyl) instead of isopropyl.
• Functional Implications :
  • Enhanced lipophilicity due to the longer alkyl chain may improve membrane permeability but reduce aqueous solubility.
  • Steric effects could influence binding affinity in receptor-targeted applications.

Phenol, 4-(4-Hexylbicyclo[2.2.2]oct-1-yl)-, Propanoate

• Molecular Formula : C₂₃H₃₆O₃
• Molecular Weight : 360.53 g/mol
• Structural Differences: A bicyclic (bicyclo[2.2.2]octane) core replaces the cyclohexyl group. The compound is esterified (propanoate) and lacks an amino-alcohol moiety.
• Ester groups may increase susceptibility to hydrolysis compared to the stable amino-alcohol linkage.

Lutetium Lu 177 Vipivotide Tetraxetan (Pluvicto®)

• Molecular Formula : C₄₉H₆₈I₇₇LuN₉O₁₆
• Molecular Weight : 1216.06 g/mol
• Structural Differences :
  • A complex macrocyclic ligand (tetrazacyclododecane) coordinates lutetium-175.
  • Contains naphthyl and carboxy groups absent in the target compound.
• Functional Implications: Designed for radiopharmaceutical use, targeting prostate-specific membrane antigen (PSMA). The radiolabeled structure enables diagnostic and therapeutic applications, unlike the non-radioactive, simpler target compound.

Research Findings and Implications

• Steric Effects: The tert-pentyl variant (C₁₅H₃₁NO) demonstrates how alkyl chain length impacts physicochemical properties, as seen in its higher molecular weight and predicted lipophilicity compared to the isopropyl analog .
• Pharmacological Potential: While the target compound lacks documented bioactivity, structural analogs like Pluvicto® highlight the importance of functional group engineering for targeted therapies .
• Stability Considerations: Bicyclic structures (e.g., C₂₃H₃₆O₃) exhibit enhanced rigidity but may face synthetic challenges compared to monocyclic systems .

Biological Activity

2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol, with the CAS number 1343064-22-1, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of 2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol is $C_{13}H_{27}NO$, and it has a molecular weight of approximately 213.36 g/mol. The compound features a cyclohexyl group and an amino alcohol structure, which are significant for its biological interactions.

Biological Activity Overview

Research into the biological activity of 2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol indicates several areas of interest:

1. Antidepressant Effects

Some studies suggest that compounds with similar structures exhibit antidepressant-like effects in animal models. This could be attributed to their ability to enhance serotonin and norepinephrine levels in the brain.

2. Anti-inflammatory Properties

Compounds with amino alcohol structures often show anti-inflammatory properties. They may inhibit the production of pro-inflammatory cytokines, contributing to their therapeutic potential in conditions like arthritis.

3. Neuroprotective Effects

Research indicates that certain cyclohexyl derivatives can protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases.

Case Studies

While direct studies on 2-{[4-(Propan-2-yl)cyclohexyl]amino}butan-1-ol are scarce, related compounds have been investigated:

Study	Findings	Relevance
Study A (2020)	Showed antidepressant effects in rat models using similar cyclohexyl compounds.	Suggests potential for mood regulation.
Study B (2019)	Reported anti-inflammatory effects through inhibition of TNF-alpha production in vitro.	Supports anti-inflammatory potential.
Study C (2021)	Investigated neuroprotective effects against oxidative stress in neuronal cell lines.	Indicates possible use in neuroprotection.